2-Chloro-5-(isopropylsulfonyl)pyridine CAS number 2386216-11-9
2-Chloro-5-(isopropylsulfonyl)pyridine CAS number 2386216-11-9
The following technical guide is structured as an advanced whitepaper for drug development professionals. It synthesizes chemical principles with practical application data, focusing on the utility of 2-Chloro-5-(isopropylsulfonyl)pyridine as a high-value scaffold in medicinal chemistry.
CAS: 2386216-11-9 | Formula: C₈H₁₀ClNO₂S | MW: 219.69 g/mol
Executive Summary
2-Chloro-5-(isopropylsulfonyl)pyridine represents a specialized class of "activated pyridine" building blocks. Unlike simple halopyridines, this scaffold features a dual-activation motif : the electron-withdrawing isopropylsulfonyl group at the C5 position significantly lowers the LUMO energy of the pyridine ring, rendering the C2-chlorine atom exceptionally labile toward Nucleophilic Aromatic Substitution (
This compound serves as a critical intermediate for introducing the isopropylsulfonyl moiety —a bulky, lipophilic, yet metabolically stable hydrogen-bond acceptor—into drug candidates. It is increasingly relevant in the design of kinase inhibitors and PROTAC linkers where solubility and metabolic stability (avoiding the "methyl metabolic soft spot") are required.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]
| Property | Value / Description | Significance |
| Appearance | White to off-white crystalline solid | High purity required for late-stage coupling. |
| Predicted LogP | ~1.8 - 2.1 | Moderate lipophilicity; good membrane permeability. |
| pKa (Conj. Acid) | ~ -1.5 (Pyridine N) | The sulfonyl group strongly deactivates the pyridine nitrogen, making it non-basic. |
| H-Bond Acceptors | 3 (N, O, O) | The sulfonyl oxygens and pyridine nitrogen (weakly) participate in H-bonding. |
| Electronic Effect | Strong electron-withdrawing group (EWG) activates C2 for displacement. |
Synthesis & Manufacturing Methodologies
The synthesis of CAS 2386216-11-9 is non-trivial due to the need to install the bulky isopropyl group on the sulfonyl moiety without affecting the C2-chlorine. Two primary industrial routes are validated for this class of compounds.
Route A: Sulfinate Alkylation (Preferred for Scale-Up)
This route utilizes the commercially available 2-chloropyridine-5-sulfonyl chloride (CAS 6684-39-5). The sulfonyl chloride is reduced to the sulfinate salt, which is then alkylated.
-
Reduction: The sulfonyl chloride is treated with sodium sulfite (
) and sodium bicarbonate ( ) in water/dioxane to form the sodium sulfinate intermediate. -
Alkylation: The sodium sulfinate reacts with 2-bromopropane (isopropyl bromide) in a polar aprotic solvent (DMF or DMSO) to yield the target sulfone.
Route B: Thiol Oxidation (Legacy/Lab Scale)
-
Coupling: Pd-catalyzed cross-coupling of 2-chloro-5-iodopyridine with isopropyl thiol (or sodium isopropylthiolate).
-
Oxidation: The resulting sulfide is oxidized to the sulfone using m-CPBA or Oxone®. Note: Care must be taken to avoid N-oxidation, though the electron-deficient nitrogen is resistant.
Visualization: Synthesis Workflow
Figure 1: The Sulfinate Alkylation pathway is the most robust method, avoiding the odor and handling issues of thiols.
Reactivity Profile: The "Activated Electrophile"
The core utility of this molecule lies in the reactivity of the C2-Chlorine. The 5-sulfonyl group acts as a "pull" element, creating a strong dipole that depletes electron density at C2.
Nucleophilic Aromatic Substitution ( )
This is the primary reaction used in drug discovery.
-
Mechanism: Addition-Elimination. The nucleophile attacks C2, forming a Meisenheimer complex stabilized by the pyridine nitrogen and the para-sulfonyl group.
-
Reactivity Order: Amines (primary > secondary) > Alkoxides > Thiolates.
-
Conditions: Typically requires a base (
or DIPEA) in DMSO or NMP at 60–100°C. -
Selectivity: The C2-Cl is significantly more reactive than the sulfonyl group (which is stable) or the pyridine ring carbons.
Metal-Catalyzed Cross-Couplings
-
Suzuki-Miyaura: The C2-Cl can be coupled with aryl boronic acids using Pd(dppf)Cl₂ or Pd₂(dba)₃/XPhos.
-
Buchwald-Hartwig: While
is preferred for amines, Buchwald conditions are useful for less nucleophilic anilines.
Visualization: Reactivity Logic
Figure 2: Reaction map highlighting the dominance of S_NAr pathways due to electronic activation.
Experimental Protocol: General S_NAr Coupling
Objective: Displacement of C2-Cl with a primary amine (R-NH₂).
-
Preparation: Dissolve 2-Chloro-5-(isopropylsulfonyl)pyridine (1.0 equiv) in anhydrous DMSO (0.2 M concentration).
-
Addition: Add the amine (1.1 equiv) and Diisopropylethylamine (DIPEA, 2.0 equiv).
-
Reaction: Heat the mixture to 80°C for 2–4 hours. Monitor by LC-MS for the disappearance of the starting material (m/z ~219).
-
Workup: Dilute with ethyl acetate, wash with water (x3) to remove DMSO, dry over
, and concentrate. -
Purification: Flash chromatography (Hexane/EtOAc). The product will be more polar than the starting chloride.
Critical Note: If the amine is a weak nucleophile (e.g., an aniline), increase temperature to 120°C or switch to Buchwald-Hartwig conditions (Pd(OAc)₂/BINAP,
Safety & Handling
-
Hazards: The compound is an organochloride and likely a skin/eye irritant. The precursor (sulfonyl chloride) is corrosive.
-
Sensitization: Sulfonyl-containing compounds can be sensitizers; handle in a fume hood.
-
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis or oxidation.
References
-
BenchChem. The Chloropyridine Core: A Technical Guide to Fundamental Reactivity for Drug Discovery and Development. (2025). Retrieved from
-
Sigma-Aldrich. 2-Chloropyridine-5-sulfonyl chloride (Precursor Data). CAS 6684-39-5.[1] Retrieved from
-
PubChem. Compound Summary: 2-Chloropyridine-5-sulfonyl chloride.[1] National Library of Medicine. Retrieved from
-
Jubilant Ingrevia. Safety Data Sheet: 5-Substituted-2-Chloropyridines. Retrieved from
-
Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry: Part B: Reaction and Synthesis. (Nucleophilic Aromatic Substitution of Pyridines).[2] Springer.
(Note: Specific literature on CAS 2386216-11-9 is proprietary or emerging; protocols above are derived from validated chemistry of the homologous series.)
